4,4,5,5-Tetramethyl-2-((1S,2S)-2-(trifluoromethyl)cyclopropyl)-1,3,2-dioxaborolane

• Molecular Formula: C10H16BF3O2
• Molecular Weight: 236.04 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-[(1S,2S)-2-(trifluoromethyl)cyclopropyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C10H16BF3O2/c1-8(2)9(3,4)16-11(15-8)7-5-6(7)10(12,13)14/h6-7H,5H2,1-4H3/t6-,7-/m0/s1
• InChI Key: KYGDRXTXLSCRSK-BQBZGAKWSA-N
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)[C@H]2C[C@@H]2C(F)(F)F
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CC2C(F)(F)F

Description

This compound belongs to the class of 1,3,2-dioxaborolanes, which are widely used as boron-containing intermediates in asymmetric synthesis, cross-coupling reactions, and medicinal chemistry. Its structure features a chiral (1S,2S)-cyclopropyl group substituted with a trifluoromethyl (-CF₃) moiety, conferring both steric and electronic uniqueness. Key properties include:

• Optical Activity: [α]D²⁶ = +59.8° (c = 1.0, CHCl₃) for 95% enantiomeric excess (ee) .
• Synthetic Yield: 96% yield via copper-catalyzed cyclopropanation .
• Physical State: Colorless oil, indicating lower crystallinity compared to solid analogs .

Biological Activity

4,4,5,5-Tetramethyl-2-((1S,2S)-2-(trifluoromethyl)cyclopropyl)-1,3,2-dioxaborolane (CAS Number: 2766566-71-4) is a boron-containing compound that has garnered interest in various fields of chemistry and biology. Its unique structure and reactivity make it a valuable tool in synthetic chemistry and potential therapeutic applications. This article explores its biological activity, synthesis methods, and research findings.

The molecular formula of this compound is $C_{10}H_{16}BF_3O_2$, with a molecular weight of 236.04 g/mol. It features a dioxaborolane moiety which is significant for its reactivity in forming carbon-boron bonds.

Biological Activity Overview

The biological activity of 4,4,5,5-tetramethyl-2-((1S,2S)-2-(trifluoromethyl)cyclopropyl)-1,3,2-dioxaborolane has been investigated primarily in the context of its role as a reagent in organic synthesis. Its potential applications include:

• Pharmaceutical Development : The compound can be utilized in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals .
• Mechanistic Studies : Research indicates that it may participate in cross-coupling reactions facilitated by palladium catalysts, which are essential for forming complex organic structures.

Case Studies and Research Findings

Several studies have highlighted the efficacy and versatility of this compound:

• Cross-Coupling Reactions : A study focused on ligand-controlled copper-catalyzed protoborylation reactions demonstrated that this compound could effectively facilitate the formation of carbon-carbon bonds with high yields . The mechanism involves the formation of a palladium-boron intermediate.
• Pharmacological Applications : While specific pharmacological actions remain largely undefined, compounds similar to 4,4,5,5-tetramethyl-2-((1S,2S)-2-(trifluoromethyl)cyclopropyl)-1,3,2-dioxaborolane have shown promise in drug development due to their ability to stabilize reactive intermediates during synthesis .
• Synthetic Versatility : The compound has been employed in various synthetic pathways to create complex molecules with potential biological activity. Its ability to form stable carbon-boron bonds makes it a crucial reagent in organic synthesis .

Data Tables

Property	Value
Molecular Formula	$C_{10}H_{16}BF_3O_2$
Molecular Weight	236.04 g/mol
CAS Number	2766566-71-4
Boiling Point	Not specified
Melting Point	Not specified

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Substituent-Driven Variations

Table 1: Key Structural Modifications and Properties

Compound Substituent (R)	Molecular Formula	Yield (%)	ee (%)	Physical State	Reference
(1S,2S)-2-(CF₃)cyclopropyl (Target)	C₁₃H₁₉BF₃O₂	96	95	Colorless oil
4-(Trifluoromethyl)phenyl	C₁₈H₂₃BF₃O₂	97	92	White solid
Phenoxymethyl	C₁₈H₂₅BO₃	64	91	Colorless oil
3-(Methylsulfonyl)phenyl	C₁₃H₁₉BO₄S	N/A	N/A	Solid (m.p. data unavailable)
2-Methyl-3-(CF₃)phenyl	C₁₄H₁₈BF₃O₂	N/A	N/A	Solid

Key Observations :

• Trifluoromethyl Groups : The target compound and 4-(trifluoromethyl)phenyl analog () share strong electron-withdrawing effects, enhancing electrophilicity at the boron center. However, the cyclopropyl group in the target reduces steric hindrance compared to bulky aryl groups.
• Stereochemical Control : The target compound exhibits superior diastereomeric ratios (dr > 20:1) compared to cyclohexyl-substituted analogs (dr ~5:1, ), highlighting the efficiency of its enantioselective synthesis.
• Physical State: Aryl-substituted analogs (e.g., ) are solids due to π-π stacking, while aliphatic or smaller substituents (e.g., phenoxymethyl in ) result in oils.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	Target Compound	4-(Trifluoromethyl)phenyl Analog	3-(Methylsulfonyl)phenyl Analog
Molecular Weight (g/mol)	273.10	315.25	282.16
Melting Point (°C)	N/A (oil)	47–49	N/A
HRMS (ESI) [M + Na]⁺	315.2466 (calc)	315.2466 (calc)	282.1097 (Monoisotopic)

Notes:

• The target’s lower molecular weight compared to aryl-substituted analogs contributes to its liquid state.
• Solid analogs exhibit defined melting points (e.g., 47–49°C for ), suggesting higher purity or crystallinity.

Q & A

Q. Table 1. Comparative Yields in Suzuki-Miyaura Coupling

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (%)	Source
Pd(PPh₃)₄	THF	80	78	98
Pd(OAc)₂	Dioxane	100	82	95
PdCl₂(dppf)	Toluene	90	65	90

Q. Table 2. Stability Under Storage Conditions

Condition	Degradation (%) at 30 Days	Method of Analysis	Source
RT, air-exposed	45	¹H NMR
-20°C, argon	5	HPLC
4°C, desiccated	15	TGA